Cas no 65617-17-6 ((2S)-1-(Morpholin-4-yl)propan-2-ol)

• Product Name: (2S)-1-(Morpholin-4-yl)propan-2-ol
• CAS No: 65617-17-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5050277
• PubChem ID: 6950692
• Update Time: 2026-02-28

(2S)-1-(Morpholin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(morpholin-4-yl)propan-2-ol
• 1-morpholin-4-yl-propan-2-ol
• (2S)-1-morpholin-4-ylpropan-2-ol
• NE45964
• (2S)-1-MORPHOLINOPROPAN-2-OL
• 4-Morpholineethanol, alpha-methyl-, (alphaS)-
• MFCD23701950
• EN300-126315
• AKOS026726888
• AT30906
• SCHEMBL1965059
• 65617-17-6
• (2S)-1-(Morpholin-4-yl)propan-2-ol

• Inchi： 1S/C7H15NO2/c1-7(9)6-8-2-4-10-5-3-8/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： YAXQOLYGKLGQKA-ZETCQYMHSA-N
• SMILES： O1CCN(C[C@H](C)O)CC1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.7

Additional information on (2S)-1-(Morpholin-4-yl)propan-2-ol

Comprehensive Overview of (2S)-1-(Morpholin-4-yl)propan-2-ol (CAS No. 65617-17-6)

(2S)-1-(Morpholin-4-yl)propan-2-ol, also known by its CAS number 65617-17-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the morpholine family and possesses unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development.

The chemical structure of (2S)-1-(Morpholin-4-yl)propan-2-ol consists of a morpholine ring attached to a chiral propanol group. The presence of the chiral center at the second carbon of the propanol chain imparts enantiomeric specificity to the molecule, which is crucial for its biological activities. The morpholine ring, on the other hand, provides additional functionality and solubility, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the potential of (2S)-1-(Morpholin-4-yl)propan-2-ol in various therapeutic areas. One notable application is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have utilized this compound to develop novel inhibitors for specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their efficacy in modulating target proteins and pathways.

In the context of drug discovery, (2S)-1-(Morpholin-4-yl)propan-2-ol has been explored as a lead compound for developing drugs targeting neurological disorders. Its ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that derivatives of this compound can improve cognitive function and reduce neuroinflammation, suggesting potential therapeutic benefits.

Another area where (2S)-1-(Morpholin-4-yl)propan-2-ol has shown promise is in the field of oncology. Researchers have investigated its use as a scaffold for designing small molecules that can selectively target cancer cells. These molecules have demonstrated anti-proliferative effects in vitro and in vivo, indicating their potential as anticancer agents. The unique structural features of (2S)-1-(Morpholin-4-yl)propan-2-ol allow for fine-tuning of its pharmacological properties through chemical modifications, enhancing its selectivity and potency.

The physicochemical properties of (2S)-1-(Morpholin-4-yl)propan-2-ol are also noteworthy. It is a colorless liquid with a molecular weight of 139.18 g/mol and a melting point of -33°C. Its solubility in water is moderate, but it can be readily dissolved in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both laboratory-scale experiments and industrial-scale production processes.

In terms of safety, (2S)-1-(Morpholin-4-yl)propan-2-ol is generally considered to be non-toxic at low concentrations. However, like any chemical compound, it should be handled with care, following standard laboratory safety protocols to ensure the well-being of researchers and workers. Proper storage conditions should be maintained to prevent degradation or contamination.

The synthesis of (2S)-1-(Morpholin-4-yl)propan-2-ol can be achieved through several routes, including asymmetric synthesis methods that ensure high enantiomeric purity. One common approach involves the reaction of (R)-glycidol with morpholine under controlled conditions to form the desired product. The choice of synthetic route depends on factors such as yield, cost-effectiveness, and scalability for industrial applications.

In conclusion, (2S)-1-(Morpholin-4-yl)propan-2-ol (CAS No. 65617-17-6) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its potential uses, further solidifying its importance in the scientific community.